Cas no 100701-53-9 (Propanedioic acid, ethylfluoro-, monoethyl ester)

• Product Name: Propanedioic acid, ethylfluoro-, monoethyl ester
• CAS No: 100701-53-9
• MF: C₇H₁₁FO₄
• MW: 178.158246278763
• CID: 1126180
• Update Time: 2024-07-27

Propanedioic acid, ethylfluoro-, monoethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, ethylfluoro-, monoethyl ester
• Propanedioic acid, 2-ethyl-2-fluoro-, 1-ethyl ester

• Inchi： 1S/C7H11FO4/c1-3-7(8,5(9)10)6(11)12-4-2/h3-4H2,1-2H3,(H,9,10)
• InChI Key： LDVHGNXHOFEWBW-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(CC)(F)C(O)=O

Computed Properties

• Exact Mass: 177.0563

Experimental Properties

• Density: 1.206±0.06 g/cm3(Predicted)
• Boiling Point: 266.8±25.0 °C(Predicted)
• PSA: 66.43
• pka: 0.78±0.36(Predicted)